methyl 4-(2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H19N5O5/c1-33-22(31)16-6-8-17(9-7-16)26-19(29)14-27-18-5-3-11-25-20(18)21(30)28(23(27)32)13-15-4-2-10-24-12-15/h2-12H,13-14H2,1H3,(H,26,29)
• InChI Key: GPNIZNFESWLKPM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3
• Molecular Formula: C23H19N5O5
• Molecular Weight: 445.4 g/mol

Description

Methyl 4-(2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C23H19N5O5 and its molecular weight is 445.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic System Synthesis

Research demonstrates the utility of related compounds in synthesizing diverse heterocyclic systems. For instance, methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate has been used to prepare various substituted fused pyrimidinones, indicating the potential of these chemical frameworks in creating bioactive molecules with specific functional groups that could be pivotal in drug design and development (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Radiotracer Synthesis for Herbicidal Study

Another area of application is in the synthesis of radiolabeled compounds for environmental and agricultural research. The synthesis of herbicidal ZJ0273 labeled with tritium and carbon-14 highlights the role of these compounds in studying the metabolism, mode of action, environmental behavior, and fate of herbicides, providing insights into their safety and efficacy (Yang, Ye, & Lu, 2008).

Development of Anti-Cancer and Anti-Inflammatory Agents

Compounds with the pyrido[3,2-d]pyrimidin structure have been evaluated for their potential in cancer therapy and as anti-inflammatory agents. For example, N-[p-[[(2,4-Diaminopyrido[2,3-d]pyrimidin-6-yl)methyl] amino]benzoyl]-L-glutamic acid and its analogues were synthesized and showed significant anticancer activity in vitro and in vivo, suggesting their potential as templates for developing new anticancer drugs (Su, Huang, Burchenal, Watanabe, & Fox, 1986).

Synthesis of Luminescent Compounds

Additionally, the synthesis of pyridyl substituted benzamides with aggregation-enhanced emission and multi-stimuli-responsive properties demonstrates the application of these compounds in the development of new materials for optoelectronic devices. These compounds exhibit luminescence in both solution and solid state, and their properties can be manipulated by mechanical and thermal stimuli (Srivastava, Singh, Kumari, Yadav, Gulino, Speghini, Nagarajan, & Mishra, 2017).